Cas no 167627-00-1 (3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid)

• Product Name: 3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid
• CAS No: 167627-00-1
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD12816509
• CID: 110978
• PubChem ID: 45089679
• Update Time: 2025-04-18

3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-4-(1H-1,2,4-triazol-1-yl)-
• Benzoic acid, 3-amino-4-(1H-1,2,4-triazol-1-yl)- (9CI)
• DTXSID001251915
• 3-amino-4-(1,2,4-triazol-1-yl)benzoic acid
• 3-Amino-4-(1H-1,2,4-triazol-1-yl)benzoicacid
• Z717503336
• 167627-00-1
• EN300-225277
• 3-Amino-4-(1H-1,2,4-triazol-1-yl)benzoic acid
• CS-0240122
• 3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid

• MDL： MFCD12816509
• Inchi： 1S/C9H8N4O2/c10-7-3-6(9(14)15)1-2-8(7)13-5-11-4-12-13/h1-5H,10H2,(H,14,15)
• InChI Key： CPNOTQAFLGSXAF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 94.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles